Cas no 83710-07-0 (Dibenzofuran,1,2,6,8-tetrachloro-)

Dibenzofuran,1,2,6,8-tetrachloro- structure
83710-07-0 structure
Product name:Dibenzofuran,1,2,6,8-tetrachloro-
CAS No:83710-07-0
MF:C12H4Cl4O
MW:305.971559524536
CID:726751
PubChem ID:55136

Dibenzofuran,1,2,6,8-tetrachloro- Chemical and Physical Properties

Names and Identifiers

    • Dibenzofuran,1,2,6,8-tetrachloro-
    • 1,2,6,8-TCDF
    • 1,2,6,8-tetrachlorodibenzofuran
    • 83710-07-0
    • 92G1BY2M3S
    • Dibenzofuran, 1,2,6,8-tetrachloro-
    • NS00122779
    • PCDF 59
    • DTXSID10232572
    • KCVGVSIBBGIJNZ-UHFFFAOYSA-N
    • UNII-92G1BY2M3S
    • Dibenzofuran, 1,2,6,8-tetrachloro
    • Q27271502
    • Inchi: InChI=1S/C12H4Cl4O/c13-5-3-6-10-9(2-1-7(14)11(10)16)17-12(6)8(15)4-5/h1-4H
    • InChI Key: KCVGVSIBBGIJNZ-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C2=C1OC3=C2C=C(C=C3Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 305.898675g/mol
  • Monoisotopic Mass: 303.901626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 13.1Ų

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